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Compound of Interest

Compound Name: 2-bromo-2,3-dihydro-1H-indene

Cat. No.: B029419

For researchers, scientists, and professionals in drug development, a thorough understanding
of key chemical intermediates is paramount. This guide provides an in-depth look at 2-bromo-
2,3-dihydro-1H-indene, also known as 2-bromoindan, covering its chemical identity,
physicochemical properties, synthesis, and relevant reaction pathways.

Chemical Identity and Synonyms

The compound with the systematic IUPAC name 2-bromo-2,3-dihydro-1H-indene is a
halogenated derivative of indane.[1] It is widely recognized by its common synonym, 2-
bromoindan.[1] Additional identifiers and synonyms are listed in the table below for
comprehensive referencing.

Identifier Type Value

IUPAC Name 2-bromo-2,3-dihydro-1H-indene[1]
Common Synonym 2-bromoindan[1]

CAS Number 17623-96-0[1]

Molecular Formula CoHoBI[1]

Molecular Weight 197.07 g/mol [1][2]

Physicochemical and Spectroscopic Data
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A summary of the key physical and spectroscopic properties of 2-bromo-2,3-dihydro-1H-
indene is provided below. This data is crucial for its identification, purification, and use in
synthetic applications.

Property Value Reference
Boiling Point 249.2 £ 29.0 °C at 760 mmHg [2]
Molecular Weight 197.07 g/mol [1][2]
Mass Spectrometry GC-MS data available [1]
Vapor phase IR spectra
IR Spectroscopy _ [1]
available

Experimental Protocols

The synthesis of 2-bromo-2,3-dihydro-1H-indene can be achieved through various methods.
A common and effective laboratory-scale preparation involves the bromination of a suitable
precursor, such as 2-indanol, using a brominating agent like phosphorus tribromide (PBr3).

Synthesis of 2-Bromo-2,3-dihydro-1H-indene from 2-
Indanol

Materials:

e 2-indanol

e Phosphorus tribromide (PBr3)

o Anhydrous diethyl ether (or other suitable aprotic solvent)
» Saturated sodium bicarbonate solution

e Anhydrous magnesium sulfate

e Round-bottom flask

o Reflux condenser
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Dropping funnel
Stirring apparatus
Separatory funnel

Rotary evaporator

Procedure:

In a flame-dried round-bottom flask equipped with a magnetic stirrer, reflux condenser, and a
dropping funnel, dissolve 2-indanol in anhydrous diethyl ether under an inert atmosphere
(e.g., nitrogen or argon).

Cool the solution in an ice bath to O °C.

Slowly add a solution of phosphorus tribromide (approximately 0.33 equivalents) in
anhydrous diethyl ether to the stirred solution of 2-indanol via the dropping funnel. The
addition should be controlled to maintain the temperature below 10 °C.

After the addition is complete, allow the reaction mixture to warm to room temperature and
then gently reflux for 2-3 hours, or until TLC analysis indicates the consumption of the
starting material.

Cool the reaction mixture to room temperature and then pour it cautiously over crushed ice.

Transfer the mixture to a separatory funnel and wash the organic layer sequentially with cold
water, saturated sodium bicarbonate solution, and brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent
under reduced pressure using a rotary evaporator.

The crude product can be purified by vacuum distillation or column chromatography on silica
gel to afford pure 2-bromo-2,3-dihydro-1H-indene.

Reaction Pathways and Logical Relationships
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The synthesis of 2-bromo-2,3-dihydro-1H-indene from 2-indanol proceeds through a
nucleophilic substitution reaction. The mechanism involves the activation of the hydroxyl group
of the alcohol by phosphorus tribromide, converting it into a good leaving group, followed by a
backside attack by the bromide ion.

2_Indanol Reaction with PBr3

| > Activated Alcohol
(Good Leaving Group) SN2 Attack by Br-

| P 2-Bromo-2,3-dihydro-1H-indene

Br-

Click to download full resolution via product page

Synthesis of 2-bromo-2,3-dihydro-1H-indene from 2-indanol.

This synthetic transformation is a classic example of converting an alcohol to an alkyl halide, a
fundamental reaction in organic synthesis. The use of phosphorus tribromide is particularly
effective for primary and secondary alcohols and generally proceeds with inversion of
stereochemistry if a chiral center is present.

The following diagram illustrates the logical workflow for the preparation and purification of the
target compound.
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Reaction Setup
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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